3-allyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-imine hydrobromide

• IUPAC Name: 3-prop-2-enyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-imine;hydrobromide
• InChI: InChI=1S/C12H12N2O2S.BrH/c1-2-3-14-8-6-9-10(16-5-4-15-9)7-11(8)17-12(14)13;/h2,6-7,13H,1,3-5H2;1H
• InChI Key: INFOAMPIWWLJPP-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC3=C(C=C2SC1=N)OCCO3.Br
• Molecular Formula: C12H13BrN2O2S
• Molecular Weight: 329.21 g/mol

Description

3-allyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-imine hydrobromide is a useful research compound. Its molecular formula is C12H13BrN2O2S and its molecular weight is 329.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Heterocyclic Compound Formation

• Competitive Formation of Heterocycles : Research indicates that allyl- and benzylsulfanyl-substituted trienes, readily derived from alkoxyallenes and isothiocyanates, undergo transformation into polyfunctionalized dihydrothiazoles (2-thiazolines) through a superbase-mediated deprotonation and intramolecular cyclization. This process also leads to the competitive formation of seven-membered azaheterocycles, dihydroazepines, and azepines, demonstrating the compound's versatility in synthesizing complex heterocycles (Nedolya et al., 2015).

• Antibacterial Agent Synthesis : Synthesis efforts have also produced novel 3-allyl-2-(substituted imino)-4-phenyl-3H-thiazole derivatives through the reaction of allyl-thioureas and 2-bromoacetophenone. These compounds exhibited significant antibacterial activities against a range of pathogens, highlighting the potential pharmaceutical applications of derivatives synthesized from the base compound (Abbasi Shiran et al., 2013).

• Synthesis of Imidazo-fused Heterocycles : A study demonstrated the enzymatic cyclization of certain derivatives to form imidazo-fused heterocycles, a process enhanced by ultrasonic stimulation. This innovative approach not only accelerates the cyclization process but also significantly improves yield, showcasing the compound's utility in synthesizing pharmacologically relevant heterocycles (Kamal et al., 1990).

• Halogenation and Ring Transformation : Research into the halogenation of pyrazolo[3,4-d]pyrimidine derivatives led to the synthesis of novel compounds through the interaction with bromine, demonstrating the compound's flexibility in undergoing chemical transformations to produce structurally diverse heterocycles (Onisko et al., 2007).